Cas no 490-11-9 (Pyridine-3,4-dicarboxylic acid)

• Product Name: Pyridine-3,4-dicarboxylic acid
• CAS No: 490-11-9
• MF: C₇H₅NO₄
• MW: 167.118901968002
• MDL: MFCD00006392
• CID: 37735
• PubChem ID: 24898762
• Update Time: 2025-11-02

Pyridine-3,4-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyridine-3,4-dicarboxylic acid
• cinchomeronic acid crystalline
• Cinchomeronic acid
• 3,4-pyridine dicarboxylic acid
• 3.4-Pyridinedicarboxylicacid
• 3,4-dicarboxypyridine
• 3,4-pyridinecarboxylic acid
• 4-dicarboxylic acid
• Chinchomeronic acid
• Pyridine-3
• RARECHEM AL BO 1260
• 3,4-Pyridinedicarboxylic acid
• AKOS 92171
• Pyridine-3,4-dicarboxylicacid,97%
• 3,4-Pyridinedicarboxylic acid,98%
• SCHEMBL71335
• CL0113
• DTXSID70197653
• Z1123696308
• pyridine carboxylate, 6e
• A7359
• 3,4-Pyridinedicarboxylic acid, 97%
• AC-1183
• EINECS 207-705-4
• 3.4-Pyridinedicarboxylic acid
• InChI=1/C7H5NO4/c9-6(10)4-1-2-8-3-5(4)7(11)12/h1-3H,(H,9,10)(H,11,12
• CINCHOMERONIC ACID [MI]
• CHEMBL261326
• pyridine 3,4-dicarboxylic acid
• AM62714
• BDBM26117
• Q-101246
• STR01772
• Cinchomeronsaure
• UNII-7389UZW5DY
• Cambridge id 5153935
• CS-D1674
• FG-0458
• 7389UZW5DY
• CHEBI:46860
• AKOS000280879
• MFCD00006392
• 3,4-Pyridinedicarboxylicacid
• BP-21355
• Q27120712
• SY004289
• Oprea1_020498
• F0001-1280
• 2,3-Pyridinedicarboxylic acid #
• P0682
• NSC 178
• NSC-178
• Pyridine-3,4-dicarboxylicacid
• 3,4-pyridine-dicarboxylic acid
• NSC178
• FT-0623820
• 490-11-9
• NS00043427
• Pyridin-3,4-dicarbonsA currencyure
• EN300-69982
• 3,4-Pyridinedicarboxylic acid,95%
• BBL010076
• pyridine, 3,4-dicarboxy-
• STK801438
• DB-028271
• AC-907/25014158
• 207-705-4
• DTXCID30120144

• MDL： MFCD00006392
• Inchi： 1S/C7H5NO4/c9-6(10)4-1-2-8-3-5(4)7(11)12/h1-3H,(H,9,10)(H,11,12)
• InChI Key： MUYSADWCWFFZKR-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=CC=1C(=O)O)=O
• BRN： 137242

Computed Properties

• Exact Mass: 167.02200
• Monoisotopic Mass: 167.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 87.5

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.5216 (rough estimate)
• Melting Point: 260°C(dec.)(lit.)
• Boiling Point: 528.8°C at 760 mmHg
• Flash Point: 273.6℃
• Refractive Index: 1.6280 (estimate)
• Solubility: 2.34g/l
• PSA: 87.49000
• LogP: 0.47800
• Merck: 2283
• Solubility: Slightly soluble in hot ethanol \ ether \ benzene, insoluble in chloroform

Pyridine-3,4-dicarboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Additional information on Pyridine-3,4-dicarboxylic acid

Exploring Pyridine-3,4-dicarboxylic Acid (CAS No. 490-11-9): Properties, Applications, and Market Insights

Pyridine-3,4-dicarboxylic acid (CAS No. 490-11-9) is a versatile organic compound with significant applications in pharmaceuticals, agrochemicals, and material science. This dicarboxylic acid derivative is known for its unique chemical structure, which combines a pyridine ring with two carboxylic acid groups at the 3 and 4 positions. Researchers and industries value this compound for its role as a building block in organic synthesis and its potential in developing new materials and bioactive molecules.

The chemical formula of pyridine-3,4-dicarboxylic acid is C₇H₅NO₄, and it is often referred to as 3,4-pyridinedicarboxylic acid or quinolinic acid in scientific literature. Its molecular weight is 167.12 g/mol, and it typically appears as a white to off-white crystalline powder. The compound is soluble in water and polar organic solvents, making it suitable for various chemical reactions and formulations.

One of the most notable applications of pyridine-3,4-dicarboxylic acid is in the pharmaceutical industry, where it serves as a precursor for the synthesis of drug intermediates. Its structure is particularly valuable in designing molecules with potential therapeutic effects, such as neurological agents and anti-inflammatory compounds. Recent studies have explored its role in modulating metabolic pathways, which aligns with the growing interest in metabolic disorder treatments—a hot topic in medical research.

In material science, pyridine-3,4-dicarboxylic acid is used to develop coordination polymers and metal-organic frameworks (MOFs). These materials have gained attention for their applications in gas storage, catalysis, and sensing technologies. With the rise of green chemistry and sustainable material development, researchers are increasingly investigating eco-friendly synthesis routes for such compounds, including pyridine-based dicarboxylic acids.

The agrochemical sector also benefits from pyridine-3,4-dicarboxylic acid, where it is employed in the synthesis of herbicides and plant growth regulators. As the demand for high-efficiency crop protection agents grows, this compound's role in developing novel agrochemicals becomes more prominent. Its ability to act as a chelating agent further enhances its utility in formulations that require metal ion stabilization.

From a market perspective, the global demand for pyridine-3,4-dicarboxylic acid is driven by its diverse applications and the expanding fine chemicals industry. Manufacturers are focusing on scalable production methods to meet the needs of pharmaceutical and material science sectors. Additionally, the compound's compatibility with biodegradable materials aligns with the increasing regulatory emphasis on environmentally friendly chemicals.

Researchers frequently search for information on pyridine-3,4-dicarboxylic acid solubility, synthesis methods, and safety data, reflecting the compound's technical relevance. Common queries include its reaction mechanisms and potential as a ligand in catalysis. Addressing these topics ensures the content remains aligned with user intent and search trends.

In summary, pyridine-3,4-dicarboxylic acid (CAS No. 490-11-9) is a multifaceted compound with broad industrial and research applications. Its significance in pharmaceutical synthesis, material science, and agrochemical development underscores its value in modern chemistry. As innovation in these fields continues, the demand for high-quality pyridine derivatives like this one is expected to rise, making it a compound of enduring interest.